Cas no 500028-08-0 (Methanone, (3-chlorophenyl)(4-methyl-1,2,5-thiadiazol-3-yl)-)

Methanone, (3-chlorophenyl)(4-methyl-1,2,5-thiadiazol-3-yl)- structure
500028-08-0 structure
Product name:Methanone, (3-chlorophenyl)(4-methyl-1,2,5-thiadiazol-3-yl)-
CAS No:500028-08-0
MF:C10H7ClN2OS
MW:238.693379640579
CID:1553700

Methanone, (3-chlorophenyl)(4-methyl-1,2,5-thiadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (3-chlorophenyl)(4-methyl-1,2,5-thiadiazol-3-yl)-
    • Inchi: 1S/C10H7ClN2OS/c1-6-9(13-15-12-6)10(14)7-3-2-4-8(11)5-7/h2-5H,1H3
    • InChI Key: RBJWOSNEBBDALM-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC(Cl)=C1)(C1C(C)=NSN=1)=O

Computed Properties

  • Exact Mass: 237.99691

Experimental Properties

  • Density: 1.390±0.06 g/cm3(Predicted)
  • Boiling Point: 340.3±32.0 °C(Predicted)
  • PSA: 42.85
  • pka: -1.78±0.30(Predicted)

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